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Compound of Interest

Compound Name: Juncusol 2-O-glucoside

Cat. No.: B15498191 Get Quote

For research and drug development professionals, Juncusol 2-O-glucoside and its aglycone,

Juncusol, represent a promising area of natural product chemistry with demonstrated biological

activities. This technical guide provides a comprehensive summary of the available data on

Juncusol 2-O-glucoside, with a significant focus on the more extensively studied Juncusol,

detailing its chemical properties, biological effects, and methodologies for its investigation.

Core Chemical Data
Compound CAS Number Molecular Formula

Molecular Weight (
g/mol )

Juncusol 2-O-

glucoside
175094-14-1[1][2][3] C₂₄H₂₈O₇[1][2][3] 428.47[1][3]

Juncusol 62023-90-9[4][5][6][7] C₁₈H₁₈O₂[4][5][6][7] 266.34[7]

Biological Activity of Juncusol
While specific biological activity data for Juncusol 2-O-glucoside is limited in publicly

available literature, its aglycone, Juncusol, has been the subject of several studies. The data

strongly suggests that Juncusol possesses significant antiproliferative and antimicrobial

properties. It is hypothesized that Juncusol 2-O-glucoside may serve as a prodrug, releasing

the active Juncusol upon hydrolysis in vivo.

Antiproliferative Activity
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Juncusol has demonstrated notable cytotoxic effects against a range of human cancer cell

lines. The primary mechanism of action is believed to be the induction of apoptosis.

Cell Line Cancer Type IC₅₀ / ED₅₀ (µg/mL) Reference

CCRF-CEM
Human Lymphoblastic

Leukemia
9.3 [2]

B-16 Mouse Melanoma 12.5 [2]

L-1210
Mouse Lymphocytic

Leukemia
13.8 [2]

KB

Human Epidermoid

Nasopharynx

Carcinoma

0.3 [3]

Flow cytometric analysis of HeLa cells treated with Juncusol indicated an increase in the cell

population in the G2/M and sub-G1 phases, which is indicative of cell cycle arrest and

apoptosis.[1] The pro-apoptotic activity was further supported by the detection of active

caspases-3, 8, and 9.[1] It has also been suggested that Juncusol inhibits tubulin

polymerization in vitro.[1]

Antimicrobial Activity
Juncusol has been shown to possess antimicrobial properties against various bacteria.

Experimental Protocols
MTT Assay for Cytotoxicity
This protocol is a standard colorimetric assay for assessing cell metabolic activity and, by

inference, cell viability.

Materials:

Juncusol (dissolved in a suitable solvent like DMSO)

Human cancer cell lines (e.g., CCRF-CEM, B-16, L-1210)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/4045930/
https://pubmed.ncbi.nlm.nih.gov/4045930/
https://pubmed.ncbi.nlm.nih.gov/4045930/
https://www.mdpi.com/1422-0067/26/16/7665
https://pmc.ncbi.nlm.nih.gov/articles/PMC8949129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8949129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8949129/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15498191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24

hours.

Treat the cells with various concentrations of Juncusol and incubate for a further 48-72

hours.

Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the cell viability as a percentage of the control (untreated cells) and determine the

IC₅₀ value.

Signaling and Workflow Diagrams
The following diagram illustrates the proposed mechanism of Juncusol-induced apoptosis.
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Proposed mechanism of Juncusol-induced apoptosis.

This workflow diagram outlines the key steps in evaluating the cytotoxic properties of a

compound like Juncusol.
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Workflow for determining the in vitro cytotoxicity of Juncusol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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